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Compound of Interest

Compound Name: 1,1-Dichloro-1,2-difluoroethane

Cat. No.: B167932

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,1-Dichloro-1,2-
difluoroethane (HCFC-132c), compiled from various sources. It is intended to serve as a
technical resource for professionals in research and development who may handle or be
exposed to this substance.

Chemical Identification

Identifier Value

Chemical Name 1,1-Dichloro-1,2-difluoroethane
Synonyms HCFC-132c, R-132c

CAS Number 1842-05-3[1][2]

Molecular Formula C2H2CI2F2[1][2]

Molecular Weight 134.93 g/mol [1]

Chemical Structure CI2CF-CH2F

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,1-Dichloro-1,2-
difluoroethane.
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Property Value

Appearance Colorless, odorless non-flammable liquid[1]
Boiling Point 45.1 °C[1]

Melting Point -106.5 °C[1]

Solubility Data not readily available.

Vapor Pressure Data not readily available.

Vapor Density Data not readily available.

Hazard Identification and GHS Classification

1,1-Dichloro-1,2-difluoroethane is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification Code Description
Acute Toxicity (Oral) H301 Toxic if swallowed[1]
Acute Toxicity (Inhalation) H331 Toxic if inhaled[1]

Signal Word: Danger[1]
Hazard Pictogram:

laalt text

Toxicological Information

Detailed quantitative toxicological data for 1,1-Dichloro-1,2-difluoroethane is not readily

available in the public domain.
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Toxicity Metric

Value

Acute Oral Toxicity (LD50)

Data not available.

Acute Inhalation Toxicity (LC50)

Data not available.

Skin Corrosion/Irritation

Data not available.

Serious Eye Damage/Irritation

Data not available.

Respiratory or Skin Sensitization

Data not available.

Germ Cell Mutagenicity

Data not available.

Carcinogenicity

Data not available.

Reproductive Toxicity

Data not available.

Specific Target Organ Toxicity (Single Exposure)

Data not available.

Specific Target Organ Toxicity (Repeated

Exposure)

Data not available.

Aspiration Hazard

Data not available.

Exposure Controls and Personal Protection

As specific occupational exposure limits for 1,1-Dichloro-1,2-difluoroethane are not

established, general precautionary measures for handling toxic chemicals should be followed.

Exposure Limit

Value

OSHA Permissible Exposure Limit (PEL)

Not established.

ACGIH Threshold Limit Value (TLV)

Not established.

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses or goggles.
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o Skin Protection: Chemical-resistant gloves.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if ventilation is inadequate.

Fire and Explosion Hazard Data

Property Value

Flammability Non-flammable liquid[1]
Flash Point Not applicable.
Autoignition Temperature Data not available.
Flammable Limits Not applicable.

) o ] Use extinguishing media appropriate for the
Suitable Extinguishing Media o
surrounding fire.

May produce toxic and corrosive gases such as
Hazardous Combustion Products hydrogen chloride and hydrogen fluoride upon

decomposition.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this
document are not available in the publicly accessible safety data sheets and related literature.
Toxicological studies for substances of this nature typically follow standardized OECD
(Organisation for Economic Co-operation and Development) guidelines for testing of chemicals.

Hazard Relationships

The following diagram illustrates the primary hazards associated with 1,1-Dichloro-1,2-
difluoroethane and the logical flow of potential health effects.
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Exposure Routes
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Caption: Key hazards of 1,1-Dichloro-1,2-difluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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